Cas no 53759-83-4 (6'-N-acetylsisomicin)
6'-N-acetylsisomicin structure
Product Name:6'-N-acetylsisomicin
CAS No:53759-83-4
MF:C21H39N5O8
MW:489.563065767288
CID:1585070
PubChem ID:103824
Update Time:2025-04-21
6'-N-acetylsisomicin Chemical and Physical Properties
Names and Identifiers
-
- 6'-N-acetylsisomicin
- 4,6-diamino-2,3-dihydroxycyclohexyl 4-O-{6-[(acetylamino)methyl]-3-amino-3,4-dihydro-2H-pyran-2-yl}-3-deoxy-4-C-methyl-3-(methylamino)pentopyranoside
- 53759-83-4
- 4,6-Diamino-2,3-dihydroxycyclohexyl 4-O-(3-amino-6-{[(1-hydroxyethylidene)amino]methyl}-3,4-dihydro-2H-pyran-2-yl)-3-deoxy-4-C-methyl-3-(methylamino)pentopyranoside
- MPHWRXDRITYEGT-UHFFFAOYSA-N
- EINECS 258-747-5
- DTXSID20968532
- NS00057711
-
- Inchi: 1S/C21H39N5O8/c1-9(27)26-7-10-4-5-11(22)19(32-10)34-21(2)8-31-20(16(30)18(21)25-3)33-17-13(24)6-12(23)14(28)15(17)29/h4,11-20,25,28-30H,5-8,22-24H2,1-3H3,(H,26,27)
- InChI Key: MPHWRXDRITYEGT-UHFFFAOYSA-N
- SMILES: O(C1C(C(C(C)(CO1)OC1C(CC=C(CNC(C)=O)O1)N)NC)O)C1C(C(C(CC1N)N)O)O
Computed Properties
- Exact Mass: 489.28007
- Monoisotopic Mass: 489.27986322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.8
- Topological Polar Surface Area: 217Ų
Experimental Properties
- PSA: 216.8
6'-N-acetylsisomicin Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
53759-83-4 (6'-N-acetylsisomicin) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk